Cas no 100523-85-1 (4-Ethyl-3-hydroxybenzoic acid)

• Product Name: 4-Ethyl-3-hydroxybenzoic acid
• CAS No: 100523-85-1
• Molecular Formula: C₉H₁₀O₃
• Molecular Weight: 166.1739
• MDL: MFCD08460110
• CID: 62162

4-Ethyl-3-hydroxybenzoic acid Properties

Names and Identifiers

• 4-Ethyl-3-hydroxybenzoic acid
• 4-Aethyl-3-hydroxy-benzoesaeure
• 4-Et-3-OHC6H3CO2H
• Benzoic acid,4-ethyl-3-hydroxy
• Benzoic acid,4-ethyl-3-hydroxy-

• MDL： MFCD08460110
• InChIKey： ZRMANCODDGUNJI-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c1-2-6-3-4-7(9(11)12)5-8(6)10/h3-5,10H,2H2,1H3,(H,11,12)
• SMILES： CCC1=C(C=C(C=C1)C(=O)O)O

Computed Properties

• Exact Mass: 166.062994g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.062994g/mol
• Monoisotopic Mass: 166.062994g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.65280
• PSA: 57.53000

4-Ethyl-3-hydroxybenzoic acid Security Information

4-Ethyl-3-hydroxybenzoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%